Cas no 181657-56-7 ((R,R)-2-(Benzyloxy)cyclopentylamine)

• Product Name: (R,R)-2-(Benzyloxy)cyclopentylamine
• CAS No: 181657-56-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD01075750
• CID: 66182
• PubChem ID: 329760429
• Update Time: 2025-04-18

(R,R)-2-(Benzyloxy)cyclopentylamine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(Benzyloxy)cyclopentanamine
• (1R,2R)-1-Amino-2-benzyloxycyclopentane~(1R-trans)-2-(Phenylmethoxy)cyclopentanamine
• (1R-trans)-2-(Phenylmethoxy)-cyclopentylamine
• (1R,2R)-1-Amino-2-benzyloxycyclopentane
• (1R,2R)-(-)-2-BenzyloxycyclopentylaMine
• (1R,2R)-2-BENZYLOXYCYCLOPENTYLAMINE
• [1R,2R]-trans-2-Benzyl-oxycyclopentylamine
• (1r-trans)-2-(phenylmethoxy)cyclopentanamine
• (1R-TRANS)-2-(PHENYLMETHOXY)CYCLOPENTANEAMINE
• (1R,2R)-(-)-2-Benzyloxycyclopentylamine, ChiPros
• (1r-Tran
• (1R,2R)-1-Amino-2-benzyloxycyclopentane 97%
• (1R-trans)-2-(Phenylmethoxy) cyclopentaneamine
• (1R,2R)-2-phenylmethoxycyclopentan-1-amine
• 181657-56-7
• 181495-36-3
• rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine
• Cyclopentanamine, 2-(phenylmethoxy)-, (1R,2R)-
• SCHEMBL352622
• AKOS017344544
• JIMSXLUBRRQALI-VXGBXAGGSA-N
• (1R,2R)-2-(benzyloxy)-cyclopentylamine
• J-011609
• (1R,2R)-1-Amino-2-benzyloxycyclopentane~(1R-trans)-2-(Phenylmethoxy)cyclopentanamine; (1R-trans)-2-(Phenylmethoxy)-cyclopentylamine
• MFCD01075750
• (1R,2R)-1-Amino-2-benzyloxycyclopentane, 97%
• EN300-269243
• rel-(1R,2R)-2-(Benzyloxy)cyclopentan-1-amine
• (1R,2R)-1-Amino-2-benzyloxycyclopentane, ChiPros(R), produced by BASF, 99%
• A880980
• Cyclopentanamine, 2-(phenylmethoxy)-, (1R,2R)-rel-
• G73733
• (1R,2R)-2-(benzyloxy)cyclopentan-1-amine
• (R,R)-2-(Benzyloxy)cyclopentylamine

• MDL： MFCD01075750
• Inchi： 1S/C12H17NO/c13-11-7-4-8-12(11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9,13H2/t11-,12-/m1/s1
• InChI Key： JIMSXLUBRRQALI-VXGBXAGGSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]1CCC[C@H]1N

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Colorless or yellowish liquid
• Density: 0.983
• Melting Point: 23℃
• Boiling Point: 90-93°C 0,23mm
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.5305
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 35.25
• LogP: 2.78330
• Solubility: Unable or difficult to mix
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(R,R)-2-(Benzyloxy)cyclopentylamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735
• WGK Germany：3
• Hazard Category Code： 21/22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R21/22;R34
• Safety Term：S26;S36/37/39;S45
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers